Cas no 2694057-30-0 ((2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride)

• Product Name: (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride
• CAS No: 2694057-30-0
• MF: C₆H₁₅Cl₂FN₄O₂
• MW: 265.113302469254
• MDL: MFCD34475175
• CID: 5628113
• PubChem ID: 165947661
• Update Time: 2025-06-22

(2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694057-30-0
• (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride
• EN300-28305210

• MDL： MFCD34475175
• Inchi： 1S/C6H13FN4O2.2ClH/c7-3(2-11-6(9)10)1-4(8)5(12)13;;/h3-4H,1-2,8H2,(H,12,13)(H4,9,10,11);2*1H/t3-,4-;;/m0../s1
• InChI Key： MNAWZGMVVBMLFZ-RGVONZFCSA-N
• SMILES： Cl.Cl.F[C@H](C/N=C(\N)/N)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 264.0556093g/mol
• Monoisotopic Mass: 264.0556093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Additional information on (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride

Introduction to (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride (CAS No. 2694057-30-0)

(2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride, identified by its CAS number 2694057-30-0, is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable tool in the synthesis of novel therapeutic agents. The presence of both stereocenters at the 2nd and 4th positions, along with functional groups such as the amino group, carbamimidamido moiety, and fluorine substituent, contributes to its distinct reactivity and potential biological activity.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the importance of stereochemical control. The stereochemistry at the 2S and 4S positions is crucial for its biological efficacy, as it influences how the molecule interacts with biological targets. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds, which is essential for both academic research and industrial applications.

In the realm of pharmaceutical research, (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride has garnered attention for its potential role in the development of new drugs. The fluorine atom in the molecule enhances its metabolic stability and binding affinity to biological targets, making it an attractive candidate for further investigation. Researchers have been exploring its utility in various therapeutic areas, including oncology and inflammation management.

One of the most promising applications of this compound is in the field of oncology. Studies have shown that molecules with similar structural features can inhibit key enzymes involved in cancer cell proliferation. The carbamimidamido group, in particular, has been identified as a critical moiety for binding to target proteins, thereby disrupting cancer cell signaling pathways. Preclinical studies using derivatives of this compound have demonstrated encouraging results in terms of tumor growth inhibition and apoptosis induction.

Furthermore, (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride has shown potential in managing inflammatory diseases. Inflammation is a hallmark of many chronic conditions, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The unique combination of functional groups in this compound allows it to interact with various inflammatory mediators, potentially offering a multifaceted approach to treating these diseases.

The development of this compound also underscores the importance of high-quality synthetic methodologies. The use of advanced catalytic systems and chiral auxiliaries has enabled researchers to produce enantiomerically pure forms of this molecule, which is essential for ensuring its efficacy and safety in biological systems. These advancements not only facilitate academic research but also pave the way for industrial-scale production.

Recent publications have highlighted the role of fluorinated amino acids in drug design. The fluorine atom introduces additional electronic properties that can modulate the pharmacokinetic behavior of drugs. For instance, fluorine substitution can enhance lipophilicity, improve metabolic stability, and increase binding affinity to biological targets. (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride exemplifies these principles by incorporating a fluorine atom at a strategic position within its structure.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility improvement is crucial for drug delivery systems, as it allows for better absorption and distribution within the body. Additionally, the salt form provides stability during storage and transportation, ensuring that the compound remains effective throughout its shelf life.

In conclusion, (2S,4S)-2-amino-5-carbamimidamido-4-fluoropentanoic acid dihydrochloride (CAS No. 2694057-30-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing new therapeutic agents targeting various diseases. The advancements in synthetic methodologies and understanding of its biological activity continue to drive interest in this molecule among researchers worldwide.